N-(2-(methylthio)phenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C18H22N2O3S3/c1-24-16-9-3-2-8-15(16)19-17(21)13-14-7-4-5-11-20(14)26(22,23)18-10-6-12-25-18/h2-3,6,8-10,12,14H,4-5,7,11,13H2,1H3,(H,19,21)
• InChI Key: QYGHXVUDKBRRBZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H22N2O3S3
• Molecular Weight: 410.6 g/mol

Description

N-(2-(methylthio)phenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, also known as MTSET, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Kappa-Opioid Receptor Antagonism

A study by Grimwood et al. (2011) introduces a novel κ-opioid receptor (KOR) antagonist with high affinity for human, rat, and mouse KOR. This antagonist showed potential in treating depression and addiction disorders by blocking KOR and MOR agonist-induced analgesia and demonstrating antidepressant-like efficacy in mice. This suggests that compounds with similar properties could be explored for their potential in treating similar disorders (Grimwood et al., 2011).

Enzyme Inhibitory Activities

Khalid et al. (2014) synthesized a new series of compounds related to the target chemical, which were evaluated for their activity against acetylcholinesterase, butyrylcholinesterase, and lipoxygenase enzymes. These compounds displayed promising activity, suggesting their potential use in the development of treatments for diseases related to these enzymes (Khalid et al., 2014).

Anticancer Activity

A study on novel 1,2-dihydropyridines, thiophenes, and thiazole derivatives with a sulfone moiety, including compounds similar to the target chemical, showed significant anti-breast cancer activity. These compounds were evaluated against the human breast cancer cell line (MCF7), with some derivatives exhibiting better activity than the reference drug, Doxorubicin. This indicates the potential of such compounds in anticancer research (Al-Said et al., 2011).

Coordination Complexes and Polymeric Materials

Klimova et al. (2013) explored the interaction of tautomeric amidines with 3-ferrocenylmethylidene-2,4-pentanedione, leading to the formation of polymeric coordination complexes. This research highlights the potential for using similar compounds in the synthesis of novel polymeric materials with specific chemical properties (Klimova et al., 2013).

Anxiolytics Development

Kordik et al. (2006) discussed N-Phenyl-2-[1-[3-(2-pyridinylethynyl)benzoyl]-4-piperidine]acetamide and related derivatives' oral activity in an animal model predictive of clinical efficacy for treating anxiety. This suggests that compounds within this chemical framework could be explored further for their potential as novel anxiolytics (Kordik et al., 2006).